Cas no 1488912-63-5 (3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol)

3-(Aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol is a specialized cyclobutane derivative featuring both an aminomethyl group and a 1,3-dioxaindane moiety. This compound is of interest in synthetic and medicinal chemistry due to its rigid cyclobutane core, which can impart conformational constraints in molecular design. The presence of the aminomethyl group enhances its utility as a versatile intermediate for further functionalization, while the 1,3-dioxaindane component may contribute to improved solubility and metabolic stability. Its structural complexity makes it valuable for applications in drug discovery, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or as a scaffold for novel heterocyclic compounds.
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol structure
1488912-63-5 structure
Product Name:3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
CAS No:1488912-63-5
MF:C12H15NO3
MW:221.252403497696
CID:6294066
PubChem ID:65990514
Update Time:2025-06-12

3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
    • CS-0354407
    • EN300-1995930
    • 1488912-63-5
    • AKOS015332604
    • 3-(Aminomethyl)-3-(benzo[d][1,3]dioxol-5-yl)cyclobutan-1-ol
    • Inchi: 1S/C12H15NO3/c13-6-12(4-9(14)5-12)8-1-2-10-11(3-8)16-7-15-10/h1-3,9,14H,4-7,13H2
    • InChI Key: QWFZXPLPBUJLRC-UHFFFAOYSA-N
    • SMILES: OC1CC(C2=CC=C3C(=C2)OCO3)(CN)C1

Computed Properties

  • Exact Mass: 221.10519334g/mol
  • Monoisotopic Mass: 221.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 64.7Ų

3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1995930-1g
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
1488912-63-5
1g
$770.0 2023-09-16
Enamine
EN300-1995930-5g
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
1488912-63-5
5g
$2235.0 2023-09-16
Enamine
EN300-1995930-10g
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
1488912-63-5
10g
$3315.0 2023-09-16
Enamine
EN300-1995930-0.05g
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
1488912-63-5
0.05g
$647.0 2023-09-16
Enamine
EN300-1995930-0.1g
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
1488912-63-5
0.1g
$678.0 2023-09-16
Enamine
EN300-1995930-0.25g
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
1488912-63-5
0.25g
$708.0 2023-09-16
Enamine
EN300-1995930-0.5g
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
1488912-63-5
0.5g
$739.0 2023-09-16
Enamine
EN300-1995930-1.0g
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
1488912-63-5
1g
$1172.0 2023-05-31
Enamine
EN300-1995930-2.5g
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
1488912-63-5
2.5g
$1509.0 2023-09-16
Enamine
EN300-1995930-5.0g
3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol
1488912-63-5
5g
$3396.0 2023-05-31

Additional information on 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol

Recent Advances in the Study of 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol (CAS: 1488912-63-5)

The compound 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol (CAS: 1488912-63-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol with high purity and yield. Researchers have employed advanced techniques such as asymmetric catalysis and multi-step organic transformations to achieve efficient synthesis. The compound's cyclobutane core, combined with the aminomethyl and dioxaindan moieties, presents a promising scaffold for further derivatization and optimization.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol exhibits notable interactions with specific protein targets, including enzymes involved in inflammatory pathways and neurotransmitter regulation. These findings suggest potential applications in treating neurological disorders and inflammatory diseases. However, further mechanistic studies are required to elucidate the precise mode of action and optimize its pharmacological profile.

One of the most promising aspects of this compound is its potential as a lead structure for drug development. Recent high-throughput screening efforts have identified derivatives of 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol with improved potency and selectivity. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the key structural features responsible for its biological activity, paving the way for rational drug design.

Despite these advancements, several challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, need further optimization to enhance its therapeutic potential. Additionally, comprehensive toxicity studies are essential to ensure its safety profile before progressing to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.

In conclusion, 3-(aminomethyl)-3-(1,3-dioxaindan-5-yl)cyclobutan-1-ol (CAS: 1488912-63-5) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and preliminary biological activities warrant continued research to unlock its full therapeutic potential. Future studies should focus on optimizing its synthetic routes, elucidating its mechanism of action, and evaluating its efficacy in relevant disease models.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd